4-[4-Dimethoxyphosphoryl-2-(1-naphthalenyl)-5-oxazolyl]morpholine

• Molecular Formula: C19H21N2O5P
• Molecular Weight: 388.4 g/mol
• IUPAC Name: 4-(4-dimethoxyphosphoryl-2-naphthalen-1-yl-1,3-oxazol-5-yl)morpholine
• InChI: InChI=1S/C19H21N2O5P/c1-23-27(22,24-2)18-19(21-10-12-25-13-11-21)26-17(20-18)16-9-5-7-14-6-3-4-8-15(14)16/h3-9H,10-13H2,1-2H3
• InChI Key: DFQDOAMXEXGRJY-UHFFFAOYSA-N
• Canonical SMILES: COP(=O)(C1=C(OC(=N1)C2=CC=CC3=CC=CC=C32)N4CCOCC4)OC

Description

4-[4-dimethoxyphosphoryl-2-(1-naphthalenyl)-5-oxazolyl]morpholine is a member of naphthalenes.

Scientific Research Applications

Supramolecular Chemistry

• Compounds similar to the one have been utilized in supramolecular chemistry. For instance, naphthalene derivatives combined with morpholine have been used to create diverse structural formations like solvatomorphs and polymorphs (Białek, Zaręba, Janczak, & Zoń, 2013).

Chemical Synthesis

• In chemical synthesis, naphthalene and morpholine derivatives have been used to create colored products in reactions, demonstrating their utility in synthesizing complex chemical structures (Asahi, Tanaka, & Shinozaki, 1984).

Molecular Design

• Morpholine and its derivatives are integral in molecular design for pharmaceutical applications, such as neurokinin-1 receptor antagonists, highlighting their relevance in drug development (Harrison et al., 2001).

Organic Chemistry and Material Science

• The utilization of naphthalene and morpholine compounds in organic chemistry and material science is evident. They have been employed in unique synthesis processes, demonstrating their versatility in creating complex molecular structures (Tzeli et al., 2022).

Pharmaceutical Applications

• In the pharmaceutical sector, derivatives of morpholine and naphthalene have been synthesized and characterized, suggesting their potential use in medicinal chemistry (Hu, 2005).

Potential Antiamnesic Agents

• Certain naphthalene and morpholine derivatives have been explored for their potential as antiamnesic agents, indicating a therapeutic application in neurology and psychology (Thamotharan et al., 2003).